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Introduction

Mepixanox, also known by its synonym Pimexone, is a chemical entity classified as a
respiratory stimulant.[1][2][3] Such agents, also referred to as analeptics, constitute a class of
drugs that stimulate the central nervous system, with a primary application in reversing
respiratory depression and in the management of respiratory insufficiency.[2][4] This document
provides a detailed technical guide on the chemical structure and known properties of
Mepixanox, compiled for professionals in research and drug development.

Chemical Identity and Physicochemical Properties

Mepixanox is a xanthone derivative, characterized by a tricyclic ring system. Its chemical and
physical properties are summarized in the table below.
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Property Data Reference(s)

3-methoxy-4-(piperidin-1-

IUPAC Name
ylmethyl)xanthen-9-one
Synonyms Pimexone, Mepixanthone
CAS Number 17854-59-0
Molecular Formula C20H21NOs
Molecular Weight 323.39 g/mol
COC1=C(C2=C(C=C1)C(=0)C
SMILES String 3=CC=CC=C302)CN4CcCccCC
4
PYSOHOOUXFWCFF-
INChl Key
UHFFFAOYSA-N
Appearance White crystalline powder
Melting Point 159-160 °C

o 70.73 mg/kg (intraperitoneal,
Acute Toxicity (LDso)
mouse)

Experimental Protocols

Detailed experimental protocols for the synthesis and pharmacological evaluation of
Mepixanox are described in the primary literature. Key publications include:

o Synthesis: The preparation of Mepixanox has been reported by M. Sparaci (ZA 6902150,
1969) and an alternative process by D. Milani (US 3646030, 1972).

o CNS Activity: Initial studies on the central nervous system activity were published by P. Da
Re et al. in the Journal of Medicinal Chemistry (1970, 13, 527).

e Pharmacology: Further pharmacological data can be found in a publication by R. Guira et al.
in Minerva Pneumologica (1982, 21, 317).
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Access to the full text of these publications is recommended for a comprehensive
understanding of the experimental methodologies.

Mechanism of Action and Signaling Pathways

The specific molecular mechanism of action for Mepixanox is not extensively detailed in
publicly available literature. It is broadly categorized as a respiratory stimulant, a class of drugs
that can act through various pathways. Some analeptics, for instance, act on peripheral
chemoreceptors like the carotid bodies, which are sensitive to changes in blood oxygen levels.
Stimulation of these receptors leads to an increase in the rate and depth of respiration.

A generalized signaling pathway for a respiratory stimulant acting on carotid body
chemoreceptors is depicted below.

Click to download full resolution via product page

Caption: Generalized signaling pathway of a respiratory stimulant acting on carotid body
chemoreceptors.

Hypothetical Experimental Workflow

The development and evaluation of a novel respiratory stimulant would likely follow a
structured experimental workflow. The diagram below illustrates a logical progression for the
screening and characterization of such compounds.
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Caption: A logical workflow for the screening and identification of novel respiratory stimulants.
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Conclusion

Mepixanox is a well-characterized small molecule with demonstrated potential as a respiratory
stimulant. While its precise mechanism of action remains to be fully elucidated in accessible
literature, its chemical properties are clearly defined. Further investigation into its pharmacology
and signaling pathways could provide valuable insights for the development of new therapeutic
agents for respiratory disorders. The workflows and general pathways described herein provide
a framework for such future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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